Cas no 6635-34-3 (8-methyl-1,2,3,4tetrazolo1,5-apyridine)
8-Methyl-1,2,3,4-tetrazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused tetrazole and pyridine ring system, with a methyl substituent at the 8-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its tetrazole moiety is known for metabolic stability and bioisosteric properties, often serving as a carboxylic acid surrogate in drug design. The compound’s rigid framework enhances binding affinity in target interactions, while the methyl group can influence solubility and lipophilicity. It is particularly useful in the development of nitrogen-rich scaffolds for medicinal chemistry applications, offering versatility in derivatization for optimized biological activity.
6635-34-3 structure
Product Name:8-methyl-1,2,3,4tetrazolo1,5-apyridine
CAS No:6635-34-3
MF:C6H6N4
MW:134.13863992691
MDL:MFCD07658049
CID:1717813
PubChem ID:243022
Update Time:2025-05-28
8-methyl-1,2,3,4tetrazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 8-methyltetrazolo[1,5-a]pyridine
- tetrazolo[1,5-a]pyridine, 8-methyl-
- 8-methyl-1,2,3,4tetrazolo1,5-apyridine
- 8-METHYL-[1,2,3,4]TETRAZOLO[1,5-A]PYRIDINE
- XCHUDMUIDBXNMH-UHFFFAOYSA-N
- NSC-52207
- STK688694
- AKOS005601589
- [1,2,3,4]Tetrazolo[1,5-a]pyridine, 8-methyl-
- SCHEMBL17252308
- 6635-34-3
- DTXSID80287690
- NSC52207
- EN300-22936855
-
- MDL: MFCD07658049
- Inchi: 1S/C6H6N4/c1-5-3-2-4-10-6(5)7-8-9-10/h2-4H,1H3
- InChI Key: XCHUDMUIDBXNMH-UHFFFAOYSA-N
- SMILES: N12C=CC=C(C)C1=NN=N2
Computed Properties
- Exact Mass: 134.05938
- Monoisotopic Mass: 134.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.39
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.722
- PSA: 43.08
8-methyl-1,2,3,4tetrazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22936855-1g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 1g |
$513.0 | 2023-09-15 | ||
| Enamine | EN300-22936855-5g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 5g |
$1488.0 | 2023-09-15 | ||
| Enamine | EN300-22936855-10g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 10g |
$2209.0 | 2023-09-15 | ||
| Enamine | EN300-22936855-0.05g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 0.05g |
$431.0 | 2024-06-20 | |
| Enamine | EN300-22936855-0.1g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 0.1g |
$451.0 | 2024-06-20 | |
| Enamine | EN300-22936855-0.25g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 0.25g |
$472.0 | 2024-06-20 | |
| Enamine | EN300-22936855-0.5g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 0.5g |
$493.0 | 2024-06-20 | |
| Enamine | EN300-22936855-1.0g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 1.0g |
$513.0 | 2024-06-20 | |
| Enamine | EN300-22936855-2.5g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 2.5g |
$1008.0 | 2024-06-20 | |
| Enamine | EN300-22936855-5.0g |
8-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine |
6635-34-3 | 95% | 5.0g |
$1488.0 | 2024-06-20 |
8-methyl-1,2,3,4tetrazolo1,5-apyridine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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